Cas no 1355229-36-5 (methyl 6-methoxy-4-methylpyridine-3-carboxylate)

• Product Name: methyl 6-methoxy-4-methylpyridine-3-carboxylate
• CAS No: 1355229-36-5
• MF: C₉H₁₁NO₃
• MW: 181.1885
• MDL: MFCD18910323
• CID: 5082566
• PubChem ID: 84618216
• Update Time: 2025-05-21

methyl 6-methoxy-4-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methoxy-4-methylnicotinate
• Methyl6-methoxy-4-methylnicotinate
• methyl 6-methoxy-4-methylpyridine-3-carboxylate

• MDL： MFCD18910323
• Inchi： 1S/C9H11NO3/c1-6-4-8(12-2)10-5-7(6)9(11)13-3/h4-5H,1-3H3
• InChI Key： CYBWSBLTNTXFJA-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C(C([H])([H])[H])C(C(=O)OC([H])([H])[H])=C([H])N=1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.4

Additional information on methyl 6-methoxy-4-methylpyridine-3-carboxylate

Recent Advances in the Study of Methyl 6-Methoxy-4-methylpyridine-3-carboxylate (CAS: 1355229-36-5)

Methyl 6-methoxy-4-methylpyridine-3-carboxylate (CAS: 1355229-36-5) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers aiming to develop novel pharmacological agents.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the construction of kinase inhibitors, which are crucial for targeting various cancers and inflammatory diseases. The study demonstrated that methyl 6-methoxy-4-methylpyridine-3-carboxylate serves as a versatile building block, enabling the introduction of functional groups that enhance binding affinity and selectivity.

In addition to its synthetic applications, recent investigations have explored the compound's direct biological effects. Research conducted by a team at the University of Cambridge (2024) revealed that methyl 6-methoxy-4-methylpyridine-3-carboxylate exhibits moderate inhibitory activity against certain bacterial enzymes, suggesting its potential as a lead compound for antibiotic development. The study employed molecular docking and in vitro assays to elucidate the compound's mechanism of action, providing valuable insights for further optimization.

Another significant development is the compound's application in neurodegenerative disease research. A preprint from BioRxiv (2024) reported that derivatives of methyl 6-methoxy-4-methylpyridine-3-carboxylate showed promising neuroprotective effects in cellular models of Alzheimer's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress pathways, highlighting its potential as a therapeutic candidate for neurodegenerative disorders.

Despite these advancements, challenges remain in the practical application of methyl 6-methoxy-4-methylpyridine-3-carboxylate. Issues such as bioavailability and metabolic stability need to be addressed through further structural modifications. Ongoing research aims to optimize the compound's pharmacokinetic properties while retaining its beneficial biological activities.

In conclusion, methyl 6-methoxy-4-methylpyridine-3-carboxylate (CAS: 1355229-36-5) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from kinase inhibitors to neuroprotective agents. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield significant contributions to the field of chemical biology and drug development.